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Compound of Interest

Compound Name: Thioacetone

Cat. No.: B1215245 Get Quote

Thioacetone, an organosulfur compound with the chemical formula (CH₃)₂CS, is notorious for

its intensely foul odor, considered one of the most unpleasant smells known.[1][2] Its handling

demands the utmost caution due to its hazardous nature and extreme olfactory properties,

which can cause nausea, vomiting, and unconsciousness in those exposed.[1] This guide

provides essential safety and logistical information for researchers, scientists, and drug

development professionals, outlining the necessary personal protective equipment (PPE),

handling procedures, and disposal plans.

Chemical Properties and Hazards
Thioacetone is an unstable orange or brown liquid that is only stable at low temperatures.[2]

Above -20°C (-4°F), it readily polymerizes or trimerizes into trithioacetone.[2][3] This inherent

instability, coupled with its extreme odor, makes strict adherence to safety protocols paramount.

While comprehensive hazard data for monomeric thioacetone is limited due to its instability,

information for its more stable trimer, trithioacetone, and other related compounds serves as a

crucial reference for safety measures.[3]

Table 1: Physicochemical Properties of Thioacetone
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Property Description

Chemical Formula C₃H₆S

Molar Mass 74.14 g/mol

Appearance Orange to brown liquid

Odor Extremely potent and unpleasant

Boiling Point 70°C (158°F)

Melting Point -55°C (-67°F)

Stability Unstable above -20°C (-4°F)

Source:[2]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to prevent exposure. The selection of PPE should be

based on a thorough risk assessment for the specific procedures being undertaken.

Table 2: Recommended Personal Protective Equipment for Handling Thioacetone
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PPE Category Specification Rationale

Respiratory Protection

A positive-pressure, self-

contained breathing apparatus

(SCBA) or a positive-pressure

supplied-air respirator with an

escape SCBA is

recommended.[4] For lower

concentrations, a full-face or

half-mask air-purifying

respirator with appropriate

cartridges may be considered,

but only after a thorough risk

assessment.[4]

To prevent inhalation of the

extremely potent and

hazardous vapors.

Eye and Face Protection

Chemical splash goggles

conforming to EN166 or

NIOSH standards are

mandatory.[5][6] A face shield

should be worn over goggles,

especially when there is a risk

of splashes or vigorous

reactions.[7]

To protect the eyes and face

from splashes and vapors.

Skin and Body Protection

A fully encapsulating chemical

protective suit is the highest

level of protection.[4] At a

minimum, wear impervious

clothing, such as a hooded

two-piece chemical splash suit

or disposable chemical-

resistant coveralls.[5][6]

To prevent any skin contact

with the substance.

Hand Protection Double gloving is required.

Wear chemically resistant

inner and outer gloves.[4] The

specific glove material should

be selected based on chemical

compatibility data. Gloves must

To provide robust protection

against skin absorption.
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be inspected before use and

disposed of properly after

handling.[5]

Foot Protection

Chemical-resistant boots with

steel toes and shanks are

necessary.[4]

To protect feet from spills and

impacts.

Experimental Protocols: Handling and Storage
All manipulations involving thioacetone must be conducted in a well-ventilated area, preferably

within a certified fume hood.[1][8]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare the

work area by removing all non-essential items and ensuring spill control materials are readily

accessible.

Dispensing: Use a syringe to transfer thioacetone to minimize exposure to the atmosphere.

[9] The container should have a solid cap that can be penetrated by a syringe.[9]

Reaction: Conduct all reactions within a closed system or a fume hood with excellent

ventilation.

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of contaminated PPE in accordance with institutional guidelines. Wash hands and

any potentially exposed skin thoroughly.[5]

Storage:

Thioacetone must be stored at or below -20°C to prevent polymerization.[1][2] The container

should be tightly sealed and stored in a designated, well-ventilated, and locked area.[1][8]

Disposal Plan
Proper disposal of thioacetone and any contaminated materials is crucial to prevent

environmental contamination and exposure to others.
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Step-by-Step Disposal Procedure:

Collection: Collect all thioacetone waste, including contaminated solvents and disposable

materials, in a designated, sealed, and clearly labeled waste container.

Treatment: The primary recommended disposal method is controlled incineration at a

licensed chemical destruction facility.[5] This process should include flue gas scrubbing to

neutralize harmful sulfur oxides produced during combustion.

Packaging: Contaminated packaging should be triple-rinsed (or equivalent) before recycling

or reconditioning.[5] Alternatively, it can be punctured to render it unusable and disposed of

in a sanitary landfill.[5]

Regulations: All disposal activities must comply with local, state, and federal regulations. Do

not discharge thioacetone or its waste into sewer systems or the environment.[5]

Logical Workflow for Handling Thioacetone
The following diagram illustrates the critical steps and decision points for the safe handling of

thioacetone.
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Safe Handling Workflow for Thioacetone
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Caption: A flowchart illustrating the essential steps for the safe handling of thioacetone, from

initial preparation to final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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